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Compound of Interest

Compound Name: Tosyl isocyanate

Cat. No.: B154098

Essential Safety and Handling Guide for Tosyl
Isocyanate

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tosyl isocyanate. Adherence to
these procedures is critical for ensuring laboratory safety.

Chemical Properties and Hazards

Tosyl isocyanate (PTSI) is a colorless liquid that is highly reactive and presents several
hazards. It is crucial to be aware of its properties to handle it safely.[1][2][3]
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Property Value Source
Synonyms PS4 [1][2]
Isocyanatosulphonyltoluene

CAS Number 4083-64-1 [1112]14]
Molecular Formula C8H7NO3S [3]
Molecular Weight 197.21 g/mol [5]
Appearance Clear, colorless liquid [1][2]
Boiling Point 144 °C @ 10 mmHg [2][4]
Density 1.290 g/mL [2][4]
Flash Point 145 °C [2]
Solubility Reacts violently with water [2][4]

Primary Hazards:

[1]14]

Water-Reactive: Reacts violently and potentially explosively with water, steam, or moisture.

o Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[2][3][4]

o Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[2][3][4] It is also a

lachrymator, a substance that causes tearing.[1][3]

 Ingestion Hazard: May be harmful if swallowed and can cause gastrointestinal irritation.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tosyl isocyanate to minimize exposure risks.
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PPE Category

Specification

Rationale

Respiratory Protection

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
recommended.[4] In cases of
inadequate ventilation, a
NIOSH/MSHA-approved air-
line respirator or self-contained
breathing apparatus (SCBA)

should be worn.[6]

Protects against inhalation of
vapors, which can cause
respiratory sensitization and
irritation.[3][4]

Hand Protection

Chemical-resistant gloves such
as nitrile, neoprene, or butyl
rubber must be worn.[7][8] Do
not use latex gloves as they
may not provide adequate
protection.[9] Gloves should be
inspected before use and
disposed of properly after
handling.[5]

Prevents skin contact, which
can cause irritation and

sensitization.[1][2]

Eye Protection

Safety glasses with side-
shields conforming to EN166,
safety goggles, or a face shield
are required.[5][8][10]

Protects eyes from splashes
and vapors that cause severe

irritation and tearing.[1][3]

Skin and Body Protection

A lab coat, impervious clothing,
or disposable coveralls should
be worn to prevent skin
contact.[5][8][11]

Protects skin from accidental

splashes and contamination.[1]

Operational Plan: Handling and Storage

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]15]
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» An eyewash station and a safety shower must be readily accessible in the work area.[1]

Handling Protocol:

Ensure all required PPE is correctly worn before handling.

Handle under an inert atmosphere and take precautions to avoid contact with moisture.[2]

Avoid inhalation of vapor or mist.[6][10]

Avoid contact with eyes, skin, and clothing.[6]

Keep the container tightly closed when not in use.[1][4]
Storage Protocol:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

» Store away from incompatible substances such as water, alcohols, amines, strong bases,
and strong oxidizing agents.[3][4]

o Keep the storage area locked up or accessible only to authorized personnel.[4]
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Figure 1: Safe Handling Workflow for Tosyl Isocyanate
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Figure 1: Safe Handling Workflow.
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Disposal Plan

Spill Cleanup:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection.

» Contain the spill to prevent it from spreading or entering drains.[9][10]

o Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.
[1][6] Do not use sawdust or other combustible materials.[12]

o Carefully collect the absorbed material and place it in a suitable, open-top container for
disposal.[2][6] Do not seal the container, as the reaction with moisture can generate carbon
dioxide, leading to pressure buildup.[6]

e Clean the affected area thoroughly.
Waste Disposal:

o Dispose of waste material and empty containers at an approved hazardous waste disposal
facility in accordance with local, state, and federal regulations.[2][4]

e Do not dispose of it in the sewer system.[5]

o Empty containers may still contain hazardous residue and should be handled appropriately.

[6]

Emergency First Aid

Immediate action is required in case of exposure.
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Figure 2: First Aid Procedures for Tosyl Isocyanate Exposure
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Figure 2: First Aid Procedures.

Inhalation:

* Move the victim to fresh air immediately.[1][4]

« If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[1]
» Seek immediate medical attention.[1][4]

Skin Contact:
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» Immediately flush the skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[1]

» Wash the affected area with soap and water.[5][10]
o Seek medical attention if irritation persists.[2]
Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][2]

e Remove contact lenses if present and easy to do so. Continue rinsing.[4]
o Seek immediate medical attention.[1]

Ingestion:

Do not induce vomiting.[1][6]

If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1]

Never give anything by mouth to an unconscious person.[1][5]

Seek immediate medical attention.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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